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Compound of Interest

Compound Name: N-Nitrosopiperidine-d10

Cat. No.: B588968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of N-Nitrosopiperidine-d10 (CAS No: 960049-21-2). This deuterated stable isotope-labeled

compound serves as a critical internal standard for the quantitative analysis of N-

Nitrosopiperidine, a potential carcinogen, in various matrices.[1][2] This document outlines the

synthetic pathway, detailed experimental protocols, and the analytical techniques used for its

characterization, presenting all quantitative data in a clear, tabular format.

Synthesis of N-Nitrosopiperidine-d10
The synthesis of N-Nitrosopiperidine-d10 is typically achieved through the nitrosation of its

deuterated precursor, Piperidine-d11. This reaction involves the introduction of a nitroso group

(-N=O) onto the nitrogen atom of the piperidine ring. The most common method employs

sodium nitrite in an acidic medium.

Reaction Scheme:

Piperidine-d11 reacts with a nitrosating agent, such as nitrous acid (formed in situ from sodium

nitrite and a strong acid), to yield N-Nitrosopiperidine-d10.

Experimental Protocol: Nitrosation of Piperidine-d11
This protocol is a representative method for the synthesis of N-nitrosamines and should be

performed with appropriate safety precautions in a well-ventilated fume hood, as N-
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nitrosamines are potential carcinogens.[3]

Materials:

Piperidine-d11

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Ice bath

Standard laboratory glassware

Procedure:

Dissolution: Dissolve Piperidine-d11 in water and cool the solution to 0-5 °C in an ice bath.

Acidification: Slowly add concentrated hydrochloric acid dropwise to the stirred solution while

maintaining the temperature below 5 °C.

Nitrosation: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the

acidic Piperidine-d11 solution. The rate of addition should be controlled to keep the

temperature below 10 °C. The reaction is typically stirred for 1-2 hours at this temperature.

Extraction: After the reaction is complete, extract the mixture with dichloromethane (3x

volumes).

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and finally with brine. This removes any remaining acid and salts.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product, a yellow oil[3], can be further purified by column

chromatography or distillation if necessary to achieve the desired purity (>95%).

Preparation Reaction Work-up & Purification

Dissolve Piperidine-d11
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Final Product:
N-Nitrosopiperidine-d10
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Caption: Synthesis workflow for N-Nitrosopiperidine-d10.

Characterization of N-Nitrosopiperidine-d10
The synthesized N-Nitrosopiperidine-d10 is characterized using various analytical techniques

to confirm its identity, purity, and isotopic enrichment.

Physical and Chemical Properties
The fundamental properties of N-Nitrosopiperidine-d10 are summarized in the table below.

Property Value Reference(s)

CAS Number 960049-21-2 [4]

Molecular Formula C₅D₁₀N₂O [4][5]

Molecular Weight 124.21 g/mol [4][5]

Accurate Mass 124.1421 Da [4]

Appearance Colorless to light yellow liquid [5]

Storage Temperature -20°C [4][5]

Unlabeled CAS Number 100-75-4 [4]
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Analytical Data
Quantitative analytical data confirms the quality of the synthesized compound.

Analysis Result Reference(s)

Chemical Purity (GC/HPLC) >95% to 98.2% [4][5]

Isotopic Enrichment 98 atom % D to 99.2% [5][6]

Solubility
Soluble in organic solvents like

Methylene Chloride
[7]

Experimental Protocols for Characterization
a) Gas Chromatography (GC) / High-Performance Liquid Chromatography (HPLC):

Purpose: To determine the chemical purity of the compound.

Methodology: A sample of N-Nitrosopiperidine-d10 is dissolved in an appropriate solvent

and injected into the chromatograph. For GC, a non-polar capillary column is typically used

with a flame ionization detector (FID). For HPLC, a C18 reversed-phase column with a UV

detector is common. The purity is calculated based on the area percentage of the main peak

relative to all other peaks in the chromatogram. A purity of >95% is generally required.[4]

b) Mass Spectrometry (MS):

Purpose: To confirm the molecular weight, elemental composition, and isotopic enrichment.

Methodology: Often coupled with GC or LC (GC-MS, LC-MS), mass spectrometry is used to

measure the mass-to-charge ratio of the molecule. High-resolution mass spectrometry

(HRMS) can confirm the accurate mass of 124.1421 Da, which corresponds to the molecular

formula C₅D₁₀N₂O.[4][8] The isotopic distribution pattern is analyzed to confirm the high level

of deuterium incorporation.

c) Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To confirm the structure and the position of deuterium labeling.
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Methodology:

¹H NMR: In a fully deuterated sample, the proton signals corresponding to the piperidine

ring should be absent or significantly diminished, confirming successful deuteration.

²H (Deuterium) NMR: This technique can be used to observe the signals from the

deuterium atoms, confirming their presence on the carbon framework.

¹³C NMR: The carbon signals will show splitting patterns consistent with coupling to

deuterium instead of hydrogen.
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Caption: Analytical workflow for N-Nitrosopiperidine-d10.

Applications
The primary application of N-Nitrosopiperidine-d10 is as an internal standard for the

quantification of N-Nitrosopiperidine in various samples, including pharmaceuticals, food

products, and environmental matrices.[2] Its deuterated nature makes it chemically identical to

the unlabeled analyte but easily distinguishable by mass spectrometry, allowing for accurate

correction of sample loss during preparation and analysis.[2]
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Safety and Handling
N-Nitrosopiperidine is classified as a potential human carcinogen.[3] Therefore, N-
Nitrosopiperidine-d10 should be handled with extreme care, using appropriate personal

protective equipment (PPE) such as gloves, lab coats, and safety glasses. All work should be

conducted in a certified chemical fume hood to avoid inhalation or contact.

Conclusion
The synthesis of N-Nitrosopiperidine-d10 via nitrosation of its deuterated amine precursor is a

well-established process. Rigorous characterization using chromatographic and spectrometric

techniques is essential to ensure its identity, high chemical purity, and isotopic enrichment. As a

stable isotope-labeled internal standard, it plays a vital role in the accurate and reliable

quantification of the corresponding nitrosamine impurity, supporting regulatory compliance and

ensuring product safety in the pharmaceutical and other industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b588968#synthesis-and-characterization-of-n-
nitrosopiperidine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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